Cas no 603305-89-1 (7-bromothieno3,2-bpyridine)

7-Bromothieno[3,2-b]pyridine is a heterocyclic compound featuring a fused thiophene-pyridine core with a bromine substituent at the 7-position. This structure imparts versatility as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. Its rigid aromatic system enhances stability while maintaining reactivity, making it valuable for constructing complex molecular architectures. The compound’s well-defined reactivity profile and compatibility with modern synthetic methodologies underscore its utility in medicinal chemistry and materials science research.
7-bromothieno3,2-bpyridine structure
7-bromothieno3,2-bpyridine structure
Product Name:7-bromothieno3,2-bpyridine
CAS No:603305-89-1
MF:C7H4BrNS
MW:214.082359313965
MDL:MFCD18801029
CID:1036967
PubChem ID:66721107
Update Time:2025-11-02

7-bromothieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromothieno[3,2-b]pyridine
    • 7-?Bromothieno[3,?2-?b]?pyridine
    • MFCD18801029
    • 7-Bromo-thieno[3,2-b]pyridine
    • DA-35906
    • NLHODWKWTMTFEN-UHFFFAOYSA-N
    • F8888-1541
    • DTXSID50735638
    • EN300-191318
    • AKOS016008922
    • SCHEMBL544897
    • 603305-89-1
    • BS-17697
    • 7-bromothieno3,2-bpyridine
    • MDL: MFCD18801029
    • Inchi: 1S/C7H4BrNS/c8-5-1-3-9-6-2-4-10-7(5)6/h1-4H
    • InChI Key: NLHODWKWTMTFEN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=NC2C=CSC=21

Computed Properties

  • Exact Mass: 212.92478g/mol
  • Monoisotopic Mass: 212.92478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

7-bromothieno3,2-bpyridine Pricemore >>

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